Cas no 1880532-88-6 (2-Oxiranecarbonitrile, 3-methyl-3-(2,4,6-trimethylphenyl)-)

• Product Name: 2-Oxiranecarbonitrile, 3-methyl-3-(2,4,6-trimethylphenyl)-
• CAS No: 1880532-88-6
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 5276066
• Update Time: 2025-06-08

2-Oxiranecarbonitrile, 3-methyl-3-(2,4,6-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranecarbonitrile, 3-methyl-3-(2,4,6-trimethylphenyl)-

• Inchi： 1S/C13H15NO/c1-8-5-9(2)12(10(3)6-8)13(4)11(7-14)15-13/h5-6,11H,1-4H3
• InChI Key： AUSKDPCYHIVXKT-UHFFFAOYSA-N
• SMILES： O1C(C)(C2=C(C)C=C(C)C=C2C)C1C#N

Additional information on 2-Oxiranecarbonitrile, 3-methyl-3-(2,4,6-trimethylphenyl)-

Professional Introduction to 2-Oxiranecarbonitrile, 3-methyl-3-(2,4,6-trimethylphenyl) (CAS No. 1880532-88-6)

The compound 2-Oxiranecarbonitrile, 3-methyl-3-(2,4,6-trimethylphenyl), identified by its CAS number 1880532-88-6, is a specialized organic molecule that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of oxirane derivatives, which are known for their versatile reactivity and utility in synthetic chemistry. The presence of a nitrile group and a substituted aromatic ring makes this molecule particularly intriguing for its potential applications in drug development and material science.

In recent years, the exploration of novel heterocyclic compounds has been a focal point in medicinal chemistry due to their broad spectrum of biological activities. The structure of 2-Oxiranecarbonitrile, 3-methyl-3-(2,4,6-trimethylphenyl) features a cyclopropane ring fused with an aromatic system, which is a common motif in bioactive molecules. This structural framework not only enhances the compound's stability but also allows for diverse functionalization, making it a valuable scaffold for further derivatization.

The 3-methyl substituent and the highly branched 2,4,6-trimethylphenyl group contribute to the compound's unique electronic and steric properties. These features are critical in determining its interaction with biological targets, such as enzymes and receptors. The electron-withdrawing nature of the nitrile group can modulate the reactivity of the oxirane ring, which is often employed in nucleophilic substitution reactions to introduce new functional groups.

Recent studies have highlighted the importance of oxirane derivatives in the synthesis of pharmacologically active compounds. For instance, oxiranes have been utilized as key intermediates in the preparation of antiviral and anticancer agents. The 2-Oxiranecarbonitrile, 3-methyl-3-(2,4,6-trimethylphenyl) molecule, with its robust structural framework, presents an excellent opportunity for exploring new therapeutic avenues. Researchers have been particularly interested in its potential as a precursor for designing small-molecule inhibitors targeting specific disease pathways.

The 2,4,6-trimethylphenyl moiety adds a layer of complexity to the compound's behavior in biological systems. This aromatic ring system can influence both the solubility and metabolic stability of the molecule. Additionally, the methyl groups at specific positions enhance lipophilicity, which is often a desirable trait for drug candidates aiming to cross biological membranes effectively.

In terms of synthetic methodologies, 2-Oxiranecarbonitrile, 3-methyl-3-(2,4,6-trimethylphenyl) can be synthesized through various routes involving cyclopropanation reactions and subsequent functional group transformations. Advanced techniques such as transition-metal-catalyzed reactions have been employed to achieve high yields and selectivity in these processes. The synthesis often requires careful optimization to minimize side reactions and ensure purity.

The compound's utility extends beyond pharmaceutical applications. In material science, oxirane derivatives are known for their role in polymer chemistry and as crosslinking agents. The presence of both a nitrile group and an aromatic ring makes 2-Oxiranecarbonitrile, 3-methyl-3-(2,4,6-trimethylphenyl) a promising candidate for developing novel polymers with tailored properties.

From a computational chemistry perspective, understanding the molecular interactions of this compound is crucial. Molecular modeling studies have been conducted to predict how it might bind to biological targets based on its structural features. These simulations help in designing derivatives with enhanced potency and selectivity. The insights gained from such studies are invaluable for guiding experimental efforts in drug discovery.

The chemical reactivity of 2-Oxiranecarbonitrile, 3-methyl-3-(2,4,6-trimethylphenyl) is another area of intense interest. The oxirane ring is highly reactive towards nucleophiles and can undergo ring-opening reactions to form various products. This reactivity has been exploited in synthesizing complex molecules with diverse biological activities. Researchers have explored different conditions to control these reactions efficiently.

Recent advancements in green chemistry have also influenced the synthesis of this compound. Efforts are being made to develop more sustainable methods that reduce waste and energy consumption without compromising yield or quality. Such approaches align with global initiatives aimed at promoting environmentally friendly chemical processes.

The potential applications of 2-Oxiranecarbonitrile, 3-methyl-3-(2,4,6-trimethylphenyl) are vast and continue to be explored by scientists worldwide. Its unique structural features make it a versatile building block for numerous synthetic transformations. As research progresses，this compound is expected to play an increasingly important role in both academic research and industrial applications.